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Compound of Interest

Compound Name: Tribromoethylene

Cat. No.: B1212961 Get Quote

Tribromoethylene: A Comparative Guide for
Researchers
An in-depth review of the applications and limitations of tribromoethylene, with a comparative

analysis against contemporary alternatives in chemical synthesis and fumigation.

Tribromoethylene (TBE), a halogenated hydrocarbon, has historically found utility as a

versatile, albeit hazardous, chemical intermediate and fumigant. This guide provides a

comprehensive literature review of its applications, limitations, and a comparative assessment

against safer and more efficient alternatives available to researchers, scientists, and drug

development professionals.

Physicochemical Properties
A foundational understanding of tribromoethylene's physical and chemical characteristics is

crucial for its safe handling and application.
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Property Value

Chemical Formula C₂HBr₃

Molar Mass 264.74 g/mol

Appearance Colorless to light yellow liquid

Density 2.71 g/cm³[1]

Boiling Point 163-164 °C[1]

Flash Point 56 °C[1]

Water Solubility Slightly soluble[1]

Refractive Index 1.600-1.604

Applications of Tribromoethylene
Tribromoethylene has been utilized in two primary domains: as a reagent in organic synthesis

and as a fumigant.

Organic and Pharmaceutical Synthesis
Tribromoethylene serves as a precursor for the synthesis of various organic compounds,

particularly in the formation of carbon-carbon bonds. Its reactivity is centered around the

carbon-carbon double bond and the three bromine atoms, which can participate in various

coupling reactions.

One of the key applications of vinyl halides like tribromoethylene is in palladium-catalyzed

cross-coupling reactions such as the Suzuki-Miyaura, Heck, and Sonogashira reactions. These

reactions are fundamental in the synthesis of complex organic molecules, including active

pharmaceutical ingredients (APIs). In these reactions, tribromoethylene can act as a

vinylating agent to introduce a substituted vinyl group onto an aryl or another vinyl moiety.

However, the use of vinyl halides like vinyl bromide, and by extension tribromoethylene, is

often hampered by their toxicity and low boiling points, which makes them difficult and

hazardous to handle.[2] Consequently, "green" alternatives such as vinyl esters and vinyl

sulfonates are increasingly preferred in modern organic synthesis.[2]
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Fumigant in Agriculture
Historically, halogenated hydrocarbons have been used as fumigants to protect stored grains

and other agricultural products from pests. Tribromoethylene has been employed for this

purpose, leveraging its volatility and toxicity to insects. However, due to environmental and

health concerns associated with organobromine compounds, its use as a fumigant has largely

been superseded by other agents.[3]

Limitations and Hazards
The practical application of tribromoethylene is significantly constrained by its inherent toxicity

and potential environmental impact.

Health Hazards
Tribromoethylene is classified as a hazardous substance. It is harmful if swallowed, inhaled,

or in contact with skin, and causes skin and eye irritation.[4] There is also concern regarding its

potential carcinogenicity, a characteristic common to many halogenated hydrocarbons. The

closely related compound, trichloroethylene (TCE), is classified as a human carcinogen and is

known to cause a range of adverse health effects, including developmental and reproductive

toxicity, as well as damage to the liver, kidneys, and immune and nervous systems.[5] Given

the structural similarity, it is prudent to handle tribromoethylene with extreme caution and

assume a similar hazard profile.

Environmental Impact
Organobromine compounds have come under scrutiny for their negative environmental impact.

[3] For instance, methyl bromide, another organobromine fumigant, was phased out under the

Montreal Protocol due to its role in ozone depletion. While specific data on the environmental

fate of tribromoethylene is limited, information on the related compound trichloroethylene

(TCE) indicates that it can be a persistent environmental contaminant in soil and groundwater.

[6] However, TCE is also known to undergo biodegradation under certain conditions.[2] It is

reasonable to infer that tribromoethylene may exhibit similar environmental behavior.

Comparative Analysis of Alternatives
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For both its primary applications, safer and often more effective alternatives to

tribromoethylene are available.

Alternatives in Chemical Synthesis
In the context of cross-coupling reactions, a variety of other vinylating agents can be used in

place of tribromoethylene.

Vinylating Agent Class Advantages Disadvantages

Organoboranes (e.g., vinyl

boronic acids/esters)

Excellent functional group

tolerance, mild reaction

conditions.

Boronic acids can be unstable.

Organotins (e.g.,

vinylstannanes)

High functional group

tolerance, insensitive to

air/moisture.

High toxicity of tin reagents.

Organosilanes (e.g.,

vinylsilanes)

Low toxicity, environmentally

benign.

Requires an activator (e.g.,

fluoride).

Alkenes (in Heck reaction) Atom economical.
Can require high pressures,

potential for side reactions.

Vinyl Esters/Sulfonates

Considered "green"

alternatives, less toxic than

vinyl halides.

May have different reactivity

profiles.

This table is a qualitative comparison based on general principles of cross-coupling reactions.

Alternatives in Fumigation
A range of chemical and non-chemical alternatives are available for the fumigation of stored

products.
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Fumigant/Method Advantages Disadvantages

Phosphine (PH₃)
Effective, widely used,

relatively inexpensive.

Development of insect

resistance, flammable, highly

toxic to humans.

Sulfuryl Fluoride (SO₂F₂)
Effective against a broad

spectrum of pests.

Greenhouse gas, less effective

against eggs of some insects.

Carbonyl Sulfide (COS)
Potential alternative with good

penetration.

Not widely registered for use,

flammable.

Heat Treatment
Non-chemical, leaves no

residue.

Can be energy-intensive, may

not be suitable for all

commodities.

Controlled Atmospheres (CO₂,

N₂)
Non-toxic, leaves no residue.

Slower acting, requires well-

sealed enclosures.

Experimental Protocols
While specific, modern experimental data for tribromoethylene in cross-coupling reactions is

scarce in recent literature, the following represents a generalized, hypothetical protocol for a

Suzuki-Miyaura coupling based on standard procedures for vinyl halides.

Hypothetical Protocol: Suzuki-Miyaura Coupling of Tribromoethylene with Phenylboronic Acid

Objective: To synthesize 1,1-dibromo-2-phenylethene.

Materials:

Tribromoethylene

Phenylboronic acid

Palladium(II) acetate (Pd(OAc)₂)

Triphenylphosphine (PPh₃)

Potassium carbonate (K₂CO₃)
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Anhydrous toluene

Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon),

combine palladium(II) acetate (2 mol%) and triphenylphosphine (4 mol%).

Addition of Reagents: To the flask, add tribromoethylene (1.0 eq), phenylboronic acid (1.2

eq), and potassium carbonate (2.0 eq).

Solvent Addition: Add a degassed mixture of toluene and DMF (e.g., 4:1 v/v).

Reaction: Heat the mixture to 80-100 °C and stir vigorously. Monitor the reaction progress by

thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic

solvent (e.g., ethyl acetate) and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. Purify the crude product by flash column chromatography on silica

gel.

Visualizing Chemical Processes
To better understand the relationships and workflows discussed, the following diagrams are

provided.

Starting Materials

Reaction Intermediate Reaction Product

Acetylene

Bromination

Bromine

Tetrabromoethane Dehydrobromination Tribromoethylene
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Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of tribromoethylene.
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Caption: A general experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1212961#literature-review-of-tribromoethylene-
applications-and-limitations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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